Cas no 1808578-72-4 (2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide)

• Product Name: 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide
• CAS No: 1808578-72-4
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 6288917
• PubChem ID: 119052145
• Update Time: 2025-05-20

2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1808578-72-4
• EN300-26685517
• AKOS033742019
• Z2027603105
• 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide
• 2-[(2-chlorophenyl)methyl-ethylamino]-N-(4-cyanooxan-4-yl)acetamide

• Inchi： 1S/C17H22ClN3O2/c1-2-21(11-14-5-3-4-6-15(14)18)12-16(22)20-17(13-19)7-9-23-10-8-17/h3-6H,2,7-12H2,1H3,(H,20,22)
• InChI Key： OHJMGPREUABPOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN(CC)CC(NC1(C#N)CCOCC1)=O

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide

Introduction to 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide (CAS No. 1808578-72-4)

2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide is a sophisticated organic compound characterized by its complex molecular structure, which integrates multiple functional groups. This compound, identified by the CAS number 1808578-72-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. The presence of both aromatic and heterocyclic moieties, coupled with amine and amide functionalities, positions this molecule as a versatile scaffold for medicinal chemistry innovation.

The chemical structure of 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide encompasses a 2-chlorophenyl group, which is a common pharmacophore in many bioactive molecules. This aromatic ring system contributes to the compound's lipophilicity and binding affinity, making it a valuable component in designing ligands for enzyme inhibition or receptor interaction. The ethylamino moiety further enhances the compound's ability to engage with biological targets, providing a balance between hydrophobic and hydrophilic interactions.

One of the most intriguing features of this compound is the 4-cyanooxan-4-yl group, which introduces both electron-withdrawing and oxygen-containing functionalities. The cyano group can participate in hydrogen bonding and π-stacking interactions, while the oxane ring (a three-membered ether) adds rigidity to the molecular framework. This structural motif has been explored in various drug candidates due to its ability to modulate electronic properties and spatial orientation relative to biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are crucial in many pathological processes but remain challenging to modulate with traditional drugs. The unique structural features of 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide make it a promising candidate for this endeavor. Studies have demonstrated that compounds with similar scaffolds can disrupt PPIs by occupying binding pockets or altering conformational dynamics of target proteins.

The acetamide functionality at the nitrogen position provides an additional hydrogen bond donor/acceptor pair, which is critical for optimizing binding affinity and selectivity. This group also contributes to solubility and metabolic stability, making it an attractive feature for drug-like properties. The combination of these elements suggests that this compound could exhibit multifaceted biological activities, including anti-inflammatory, anticancer, or antimicrobial effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide. Molecular docking simulations have been used to predict binding modes and affinities for various targets, such as kinases or transcription factors. These virtual screening approaches have accelerated the discovery process by prioritizing compounds with high predicted interactions.

Furthermore, the synthesis of this compound has been optimized for scalability and purity, ensuring that researchers can reliably incorporate it into their studies. Multi-step synthetic routes have been developed that highlight modern techniques in organic synthesis, including transition-metal catalysis and asymmetric methods. These advancements not only improve yield but also minimize byproduct formation, enhancing overall research efficiency.

The potential therapeutic applications of 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide are being actively explored in preclinical studies. Initial findings suggest that it may interfere with signaling pathways involved in cancer progression or neurodegenerative diseases. The ability of this molecule to cross cell membranes and reach intracellular targets makes it particularly interesting for developing novel treatments against diseases where access to these compartments is limited.

In conclusion, 2-{[(2-chlorophenyl)methyl](ethyl)amino}-N-(4-cyanooxan-4-yl)acetamide (CAS No. 1808578-72-4) represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups positions it as a versatile tool for medicinal chemists seeking to address challenging biological targets. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.